Cas no 1804178-95-7 (3-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one
• CAS No: 1804178-95-7
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4975025
• Update Time: 2023-08-24

3-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrIOS/c1-14-7-2-3-8(9(12)6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： USXNXJRSLVSKJY-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CCBr)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4